Cas no 1020252-88-3 ((5-(3-Chlorophenyl)oxazol-4-yl)methanol)

• Product Name: (5-(3-Chlorophenyl)oxazol-4-yl)methanol
• CAS No: 1020252-88-3
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• MDL: MFCD09972143
• CID: 856436
• PubChem ID: 46738691
• Update Time: 2025-06-09

(5-(3-Chlorophenyl)oxazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-(3-Chlorophenyl)oxazol-4-yl)methanol
• [5-(3-chlorophenyl)-1,3-oxazol-4-yl]methanol
• CS-0212572
• [5-(3-chlorophenyl)oxazol-4-yl]methanol
• BS-19158
• 4-Oxazolemethanol, 5-(3-chlorophenyl)-
• AKOS015849000
• 1020252-88-3
• DTXSID60674347
• VQB25288
• MFCD09972143
• DB-353469
• (5-(3-chlorophenyl)oxazole-4-yl)methanol

• MDL： MFCD09972143
• Inchi： 1S/C10H8ClNO2/c11-8-3-1-2-7(4-8)10-9(5-13)12-6-14-10/h1-4,6,13H,5H2
• InChI Key： MAIWQXMACJPOBD-UHFFFAOYSA-N
• SMILES： C1(OC=NC=1CO)C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 209.02400
• Monoisotopic Mass: 209.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.339±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),
• PSA: 46.26000
• LogP: 2.48730

Additional information on (5-(3-Chlorophenyl)oxazol-4-yl)methanol

Introduction to (5-(3-Chlorophenyl)oxazol-4-yl)methanol (CAS No. 1020252-88-3)

(5-(3-Chlorophenyl)oxazol-4-yl)methanol (CAS No. 1020252-88-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to (5-(3-Chlorophenyl)oxazol-4-yl)methanol.

Chemical Structure and Properties

(5-(3-Chlorophenyl)oxazol-4-yl)methanol is a substituted oxazole derivative with a molecular formula of C₁₀H₉ClNO and a molecular weight of 196.63 g/mol. The compound features a central oxazole ring attached to a methanol group and a 3-chlorophenyl substituent. The presence of the chloro group and the methanol functionality imparts unique chemical properties, making it an attractive candidate for various chemical reactions and biological studies.

The oxazole ring is known for its stability and ability to form hydrogen bonds, which can enhance the compound's solubility and bioavailability. The methanol group provides a reactive hydroxyl moiety that can undergo various chemical transformations, such as esterification, etherification, and oxidation. These properties make (5-(3-Chlorophenyl)oxazol-4-yl)methanol a valuable building block in organic synthesis.

Synthesis Methods

The synthesis of (5-(3-Chlorophenyl)oxazol-4-yl)methanol has been explored through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 3-chlorobenzaldehyde with hydroxylamine to form the corresponding oxime, which is then cyclized in the presence of an acid catalyst to yield the oxazole ring. The resulting oxazole derivative can be further functionalized by introducing the methanol group through a suitable nucleophilic substitution reaction.

An alternative approach involves the use of microwave-assisted synthesis, which has gained popularity due to its efficiency and environmental friendliness. This method typically involves the one-pot reaction of 3-chlorobenzaldehyde with hydroxylamine and an alcohol in the presence of a suitable catalyst under microwave irradiation. The microwave-assisted synthesis not only reduces reaction times but also improves yields and selectivity.

Biological Activity and Applications

(5-(3-Chlorophenyl)oxazol-4-yl)methanol has shown promising biological activity in various assays, making it a subject of interest in pharmaceutical research. Recent studies have highlighted its potential as an inhibitor of specific enzymes and receptors involved in disease pathways.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of (5-(3-Chlorophenyl)oxazol-4-yl)methanol on cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. The results demonstrated that the compound exhibited selective inhibition of COX-2 over COX-1, suggesting its potential as a lead compound for developing safer nonsteroidal anti-inflammatory drugs (NSAIDs).

Another area of research has focused on the anticancer properties of (5-(3-Chlorophenyl)oxazol-4-yl)methanol. A study published in Cancer Letters reported that the compound showed significant cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to its ability to induce apoptosis through the modulation of key signaling pathways.

Current Research Trends

The ongoing research on (5-(3-Chlorophenyl)oxazol-4-yl)methanol continues to uncover new applications and potential therapeutic uses. One emerging trend is the exploration of its role as a scaffold for drug discovery. Scientists are investigating how modifications to the oxazole ring or the substitution pattern can enhance its biological activity or improve pharmacokinetic properties.

In addition to medicinal chemistry applications, there is growing interest in using (5-(3-Chlorophenyl)oxazol-4-yl)methanol as a probe molecule in biochemical studies. Its unique structural features make it suitable for labeling proteins or other biomolecules, facilitating studies on protein-protein interactions and cellular processes.

Conclusion

(5-(3-Chlorophenyl)oxazol-4-yl)methanol (CAS No. 1020252-88-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with favorable properties for various applications, from enzyme inhibition to anticancer activity. Ongoing research continues to expand our understanding of this compound's capabilities, paving the way for new therapeutic developments.